Cas no 1781659-18-4 (3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine)

• Product Name: 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine
• CAS No: 1781659-18-4
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 5181715
• Update Time: 2025-05-24

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine

• Inchi： 1S/C6H8BrN3/c7-5-2-9-6-1-4(8)3-10(5)6/h2,4H,1,3,8H2
• InChI Key： FNZOBVYUIXQUSB-UHFFFAOYSA-N
• SMILES： C12CC(N)CN1C(Br)=CN=2

Additional information on 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine

3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine: A Comprehensive Overview

The compound with CAS No. 1781659-18-4, known as 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and potential applications in drug discovery. The pyrroloimidazole core of this molecule is particularly interesting, as it exhibits a combination of aromaticity and hydrogen bonding capabilities that make it a promising candidate for various biological assays.

Recent studies have highlighted the importance of pyrroloimidazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of this compound as a scaffold for designing new kinase inhibitors. The presence of the bromo group at position 3 introduces an additional level of functionality, enabling the molecule to participate in a variety of chemical reactions. This makes it a versatile building block for constructing more complex structures with enhanced bioactivity.

The synthesis of 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by the formation of the pyrrole ring through cyclization reactions. The introduction of the bromine atom at position 3 is achieved via electrophilic substitution, which requires careful control over reaction conditions to ensure regioselectivity. The final step involves amine functionalization at position 6, which is critical for achieving the desired biological activity.

One of the most intriguing aspects of this compound is its ability to engage in hydrogen bonding due to the presence of both amine and imidazole functionalities. This property has been exploited in various applications, including the design of peptide mimetics and the development of new materials with tailored physical properties. For example, recent research has demonstrated that this compound can serve as a template for constructing self-assembled monolayers with potential applications in nanotechnology.

In terms of biological activity, 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine has shown promise as an inhibitor of several key enzymes involved in cellular signaling pathways. Preclinical studies have indicated that it exhibits selective inhibition against certain kinases, making it a valuable tool for studying disease mechanisms and developing new therapeutic strategies. Furthermore, its ability to modulate ion channels has opened up new avenues for exploring its potential in treating neurological disorders.

The structural versatility of this compound also makes it an attractive candidate for click chemistry applications. The presence of both bromine and amine groups allows for efficient conjugation with other molecules through various coupling reactions. This has led to its use in creating bioconjugates that can be employed in drug delivery systems and diagnostic assays.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine is crucial for ensuring its safe use in industrial and biomedical applications. Recent studies have focused on evaluating its biodegradability under different conditions and assessing its potential impact on aquatic ecosystems. These findings are essential for guiding regulatory decisions and promoting sustainable practices in chemical manufacturing.

In conclusion, 3-Bromo-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine represents a compelling example of how heterocyclic compounds can be leveraged to address pressing challenges in science and medicine. Its unique chemical properties, combined with its versatility as a synthetic building block, continue to drive innovation across multiple disciplines. As research into this compound progresses, it is likely to find even more applications that further enhance our understanding of molecular interactions and their implications for human health.